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Compound of Interest

Compound Name: 2-(1-Adamantyl)oxirane

Cat. No.: B1284025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and

experimental characterization protocols for 2-(1-Adamantyl)oxirane. This document is

intended to serve as a valuable resource for professionals engaged in chemical research and

drug development involving adamantane derivatives.

Core Physical Properties
Quantitative experimental data for several key physical properties of 2-(1-Adamantyl)oxirane,

such as melting point, boiling point, and density, are not readily available in the reviewed

scientific literature. The information presented below is a combination of established identifiers

and computationally predicted properties sourced from chemical databases.
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Property Value Source

Molecular Formula C₁₂H₁₈O [1][2][3]

Molecular Weight 178.27 g/mol [1][2][3]

CAS Number 28173-62-8 [1][3]

Monoisotopic Mass 178.135765193 Da [1]

Physical State
Colorless oil (for a related

compound)
[2]

XLogP3-AA (Computed) 2.8 [1]

Topological Polar Surface Area

(Computed)
12.5 Å² [1]

Hydrogen Bond Donor Count

(Computed)
0 [1]

Hydrogen Bond Acceptor

Count (Computed)
1 [1]

Rotatable Bond Count

(Computed)
1 [1]

Experimental Protocols
The synthesis and characterization of 2-(1-Adamantyl)oxirane and related derivatives involve

standard organic chemistry techniques. The following protocols are based on methodologies

described in the scientific literature for the characterization of adamantane-containing oxiranes.

[2]

Spectroscopic Characterization
1. Infrared (IR) Spectroscopy:

Objective: To identify the functional groups present in the molecule.

Instrumentation: Shimadzu IR Affinity-1 spectrometer or equivalent.
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Sample Preparation: Samples are typically prepared as KBr (potassium bromide) pellets.

Procedure: A small amount of the sample is intimately mixed with dry KBr powder and

pressed into a thin, transparent disk. The disk is then placed in the spectrometer's sample

holder, and the IR spectrum is recorded over a standard wavenumber range (e.g., 4000-400

cm⁻¹). The characteristic absorption bands for the oxirane ring and the adamantyl cage are

then identified.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To elucidate the molecular structure by analyzing the chemical environment of the

hydrogen (¹H) and carbon (¹³C) atoms.

Instrumentation: Jeol JNM ECX-400 spectrometer (400 MHz for ¹H and 100 MHz for ¹³C) or a

similar instrument.

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃) in an

NMR tube. Tetramethylsilane (TMS) is typically used as an internal standard.

Procedure: The prepared NMR tube is placed in the spectrometer, and the ¹H and ¹³C NMR

spectra are acquired. The chemical shifts (δ), coupling constants (J), and integration values

are analyzed to confirm the structure of 2-(1-Adamantyl)oxirane.

3. Mass Spectrometry (MS):

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Instrumentation: Thermo Finnigan DSQ GC/MS instrument with electron impact (EI)

ionization (typically at 70 eV).

Procedure: The sample is introduced into the mass spectrometer, often via a gas

chromatograph (GC) to ensure purity. The instrument is equipped with a capillary column

(e.g., DB-5MS, 30 m × 0.32 mm). The oven temperature is programmed to ramp up (e.g.,

from 80 to 340°C at 20°C/min) to ensure volatilization and separation. The resulting mass

spectrum provides the mass-to-charge ratio (m/z) of the molecular ion and its fragments,

which helps in confirming the molecular weight and structural features.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1284025?utm_src=pdf-body
https://www.researchgate.net/publication/341657595_Synthesis_and_Reactions_of_Functionally_Substituted_2-Adamantan-1-yloxiranes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elemental Analysis
Objective: To determine the elemental composition (C, H, O) of the compound and verify its

empirical formula.

Instrumentation: A EuroVector elemental analyzer or equivalent.

Procedure: A precisely weighed amount of the purified compound is combusted in a

controlled environment. The resulting combustion products (CO₂, H₂O) are quantitatively

measured, and the percentages of carbon and hydrogen in the original sample are

calculated. The percentage of oxygen is typically determined by difference. The experimental

percentages are then compared with the theoretical values calculated from the molecular

formula.[2]

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of 2-
(1-Adamantyl)oxirane, providing a logical sequence of the experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1284025?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_1-Adamantyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_1-Adamantyl_oxirane
https://www.researchgate.net/publication/341657595_Synthesis_and_Reactions_of_Functionally_Substituted_2-Adamantan-1-yloxiranes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6413486.htm
https://www.benchchem.com/product/b1284025#physical-properties-of-2-1-adamantyl-oxirane
https://www.benchchem.com/product/b1284025#physical-properties-of-2-1-adamantyl-oxirane
https://www.benchchem.com/product/b1284025#physical-properties-of-2-1-adamantyl-oxirane
https://www.benchchem.com/product/b1284025#physical-properties-of-2-1-adamantyl-oxirane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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